Cas no 199297-13-7 ((4-Azepan-1-ylbenzylidene)malononitrile)

(4-Azepan-1-ylbenzylidene)malononitrile is a versatile organic compound characterized by its azepane-substituted benzylidene malononitrile structure. This compound is of interest in synthetic chemistry due to its potential as a building block for heterocyclic systems and functional materials. The presence of both the azepane ring and the malononitrile moiety offers reactivity for further derivatization, enabling applications in the development of dyes, pharmaceuticals, or optoelectronic materials. Its electron-withdrawing properties and conjugated system may also contribute to its utility in nonlinear optical (NLO) applications. The compound's stability and synthetic accessibility make it a practical choice for research and industrial processes requiring tailored molecular architectures.
(4-Azepan-1-ylbenzylidene)malononitrile structure
199297-13-7 structure
Product Name:(4-Azepan-1-ylbenzylidene)malononitrile
CAS No:199297-13-7
MF:C16H17N3
MW:251.326283216476
CID:1389265
PubChem ID:8271614
Update Time:2025-06-07

(4-Azepan-1-ylbenzylidene)malononitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [[4-(hexahydro-1H-azepin-1-yl)phenyl]methylene]-
    • 2-[[4-(azepan-1-yl)phenyl]methylidene]propanedinitrile
    • SCHEMBL255365
    • 2-[4-(azepan-1-yl)benzylidene]malononitrile
    • 2-(4-(Azepan-1-yl)benzylidene)malononitrile
    • (4-azepan-1-ylbenzylidene)malononitrile
    • AKOS008660040
    • 199297-13-7
    • DTXSID20429133
    • 2-{[4-(AZEPAN-1-YL)PHENYL]METHYLIDENE}PROPANEDINITRILE
    • (4-Azepan-1-ylbenzylidene)malononitrile
    • Inchi: 1S/C16H17N3/c17-12-15(13-18)11-14-5-7-16(8-6-14)19-9-3-1-2-4-10-19/h5-8,11H,1-4,9-10H2
    • InChI Key: IPYLRKJGASESSZ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(/C=C(\C#N)/C#N)=CC=2)CCCCCC1

Computed Properties

  • Exact Mass: 251.14241
  • Monoisotopic Mass: 251.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.82

(4-Azepan-1-ylbenzylidene)malononitrile Pricemore >>

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